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Compound of Interest

Compound Name: MG-132 (negative control)

Cat. No.: B15576946

This document provides a comprehensive guide for the safe and compliant disposal of the
proteasome inhibitor MG-132 (CAS No. 133407-82-6). The procedures outlined are intended
for researchers, scientists, and drug development professionals. The disposal of MG-132,
regardless of its application as a negative control or active agent, must be handled as
hazardous chemical waste to ensure personnel safety and environmental protection.
Adherence to institutional, local, state, and federal regulations is mandatory.[1]

Hazard Identification and Safety Data

Before handling, it is crucial to be aware of the hazards associated with MG-132. While one
Safety Data Sheet (SDS) considers the substance non-hazardous for transport, it is still
classified as an irritant and slightly hazardous to water.[1] Always consult the specific SDS for
the product you are using and your institution's Environmental Health and Safety (EHS)
guidelines.

Summary of MG-132 Safety Information:
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Hazard Category

Description

Source

Acute Toxicity

Irritant to skin and mucous
membranes; causes an

irritating effect on the eye.

Cayman Chemical SDS

Environmental Hazard

Water hazard class 1 (Self-
assessment): slightly
hazardous for water. Do not
allow undiluted product or
large quantities to reach
ground water, water course, or

sewage system.

Cayman Chemical SDS

Occupational Exposure

Contains no substances with
occupational exposure limit

values.[1]

APEXBIO SDS[1]

Stability

The product is stable under
recommended storage
conditions. Not stable in
solution; should be dissolved

immediately before use.[1]

APEXBIO SDS[1]

Protocol for MG-132 Disposal

This protocol details the step-by-step procedure for the safe handling and disposal of MG-132

waste.

2.1. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling MG-132 waste to prevent exposure.

o Gloves: Chemical-resistant gloves (e.qg., nitrile). Contaminated gloves must be disposed of

as hazardous waste.[1]

o Eye Protection: Safety glasses or goggles approved under government standards such as
NIOSH (US) or EN 166 (EU).[1]
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e Lab Coat: A standard lab coat is required.

o Respiratory Protection: If handling the powder form outside of a ventilated enclosure or if
dust formation is likely, use a full-face particle respirator type N99 (US) or type P2 (EN 143).

[1]
2.2. Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure
correct disposal.

e Solid Waste:

o Collect unused or expired MG-132 powder, contaminated consumables (e.g., weigh boats,
pipette tips, wipes), and contaminated PPE (e.g., gloves) in a dedicated, sealed, and
clearly labeled hazardous waste container.[2]

o Pick up and arrange disposal without creating dust.[1]

e Liquid Waste:

o Collect solutions containing MG-132 in a sealed, chemical-resistant container (e.g., a high-
density polyethylene or glass bottle).[2]

o The container should be designated for non-halogenated or halogenated organic waste,
depending on the solvent used (e.g., DMSO).

o Do not mix incompatible waste streams.[3] Do not dispose of MG-132 solutions down the
drain.[4]

e Sharps Waste:

o Any needles, syringes, or other sharps contaminated with MG-132 must be disposed of
immediately into a designated, puncture-proof sharps container.[2]

2.3. Waste Container Management
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» Container Type: All chemical waste must be collected in containers that are appropriate for
the waste they contain and can be securely closed. The original container of the main
component is often suitable.[5]

o Container Condition: Ensure containers are in good condition, leak-proof, and compatible
with the waste.

o Labeling: All waste containers must be accurately and clearly labeled with the words
"Hazardous Waste." The label must include:

[¢]

The full chemical name: "MG-132" and any solvents (e.g., "Dimethyl Sulfoxide™).

[e]

An estimate of the concentration and volume.

The date the waste was first added to the container.

o

[¢]

The name and contact information of the principal investigator or laboratory.

o Closure: Waste containers must remain closed at all times except when adding waste.[5] Do
not fill containers to the brim; leave adequate headspace (at least 10%) to allow for
expansion.[3]

2.4. Storage and Disposal

o Satellite Accumulation: Store sealed and labeled waste containers in a designated satellite
accumulation area within the laboratory. This area should be under the control of laboratory
personnel, away from general work areas, and ideally in secondary containment to prevent
spills.[2]

e Arranging Disposal: Do not dispose of MG-132 with household garbage or into the sewer
system. The disposal of this product and its solutions must comply with all environmental
protection and waste disposal legislation.[6] Contact your institution's Environmental Health
and Safety (EHS) department or equivalent office to schedule a pickup for the hazardous
waste.

MG-132 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of MG-
132 waste streams in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of MG-132 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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